Cas no 1610450-04-8 ([(3-aminophenyl)imino]dimethyl-λ?-sulfanone)

• Product Name: [(3-aminophenyl)imino]dimethyl-λ?-sulfanone
• CAS No: 1610450-04-8
• MF: C₈H₁₂N₂OS
• MW: 184.258680343628
• MDL: MFCD29054835
• CID: 4609003
• PubChem ID: 90159117
• Update Time: 2025-07-16

[(3-aminophenyl)imino]dimethyl-λ?-sulfanone Chemical and Physical Properties

Names and Identifiers

• [(3-aminophenyl)imino]dimethyl-lambda6-sulfanone
• GS0148
• AT18478
• S,S-Dimethyl-N-(3-aminophenyl)-sulfoximine
• 3-[[dimethyl(oxo)-lambda6-sulfanylidene]amino]aniline
• ((3-AMINOPHENYL)IMINO)DIMETHYL-LAMDA6-SULFANONE
• [(3-aminophenyl)imino]dimethyl-λ?-sulfanone

• MDL： MFCD29054835
• Inchi： 1S/C8H12N2OS/c1-12(2,11)10-8-5-3-4-7(9)6-8/h3-6H,9H2,1-2H3
• InChI Key： ROMNREXXACAXTC-UHFFFAOYSA-N
• SMILES： S(C)(C)(=NC1C=CC=C(C=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 248
• XLogP3: 1.3
• Topological Polar Surface Area: 63.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on [(3-aminophenyl)imino]dimethyl-λ?-sulfanone

Comprehensive Overview of [(3-aminophenyl)imino]dimethyl-λ?-sulfanone (CAS No. 1610450-04-8)

[(3-aminophenyl)imino]dimethyl-λ?-sulfanone (CAS No. 1610450-04-8) is a specialized sulfone-based compound with significant potential in pharmaceutical research and organic synthesis. This compound features a unique imino-dimethyl-sulfone structure, which has garnered attention for its versatility in drug discovery and material science. Researchers are particularly interested in its electron-withdrawing properties and its role as a building block for more complex molecules. The 3-aminophenyl moiety further enhances its reactivity, making it a valuable candidate for catalysis and bioconjugation applications.

In recent years, the demand for sulfone derivatives like [(3-aminophenyl)imino]dimethyl-λ?-sulfanone has surged due to their relevance in green chemistry and sustainable synthesis. With growing environmental concerns, scientists are exploring eco-friendly catalysts and low-toxicity intermediates, and this compound aligns well with these goals. Its structural stability and solubility in polar solvents also make it suitable for aqueous-phase reactions, a hot topic in modern process chemistry.

The CAS No. 1610450-04-8 is frequently searched in academic and industrial databases, reflecting its importance in medicinal chemistry. Questions like "sulfone applications in drug design" or "synthesis of aminophenyl derivatives" are common among researchers. This compound’s amino group allows for further functionalization, enabling the creation of targeted therapeutics, such as kinase inhibitors or antibody-drug conjugates (ADCs). Its potential in cancer research and neurodegenerative disease studies is also under investigation.

From a technical perspective, [(3-aminophenyl)imino]dimethyl-λ?-sulfanone exhibits notable thermal stability and compatibility with common organic solvents, which simplifies its handling in lab settings. Analytical techniques like NMR spectroscopy and mass spectrometry are typically employed to confirm its purity and structure. As the scientific community shifts toward high-throughput screening, this compound’s scalable synthesis and reproducibility make it a practical choice for industrial applications.

In summary, [(3-aminophenyl)imino]dimethyl-λ?-sulfanone (CAS No. 1610450-04-8) represents a promising chemical entity with broad utility across multiple disciplines. Its molecular design and functional adaptability position it as a key player in advancing innovative research and technological developments. For those exploring sulfone chemistry or amino-functionalized compounds, this material offers a compelling avenue for further study.